Cas no 2229624-37-5 (3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid
• CAS No: 2229624-37-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6257834
• PubChem ID: 165675028
• Update Time: 2025-11-06

3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid
• 2229624-37-5
• EN300-1918724

• Inchi： 1S/C8H8BrNO3/c9-7-3-1-2-5(10-7)6(11)4-8(12)13/h1-3,6,11H,4H2,(H,12,13)
• InChI Key： NBNWJNMVQUHYDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CC(=O)O)O)=N1

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(6-Bromopyridin-2-yl)-3-hydroxypropanoic Acid (CAS: 2229624-37-5)

The compound 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2229624-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and hydroxypropanoic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacologically active compounds.

One of the key areas of research has been the optimization of synthetic routes for 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary investigations have revealed that 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. This finding, reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), suggests its potential as a lead compound for developing anti-inflammatory drugs. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another significant development is the use of 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid as a precursor in the synthesis of novel heterocyclic compounds. Researchers have successfully incorporated this molecule into larger scaffolds, yielding derivatives with enhanced bioactivity and selectivity. For instance, a 2023 study in ACS Medicinal Chemistry Letters highlighted its utility in creating potent inhibitors of protein-protein interactions, which are notoriously difficult to target with small molecules.

Despite these promising findings, challenges remain in the development of 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further investigation.

In conclusion, recent research on 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2229624-37-5) has highlighted its potential as a versatile building block in medicinal chemistry and a promising lead compound for drug discovery. Continued efforts in synthetic optimization, biological evaluation, and structural modification are expected to unlock its full therapeutic potential in the coming years.